3-Acetoxy-4'-methoxybenzophenone
Overview
Description
3-Acetoxy-4'-methoxybenzophenone, also known as this compound, is a useful research compound. Its molecular formula is C16H14O4 and its molecular weight is 270.28 g/mol. The purity is usually 95%.
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Scientific Research Applications
Photobehavior and Photochemical Synthesis
3-Acetoxy-4'-methoxybenzophenone has been studied for its photochemical properties. Diaz-Mondejar and Miranda (1982) explored the photochemical synthesis of related compounds and the transacylation and cyclization processes. They found that certain derivatives undergo photo-Fries rearrangement, leading to different benzophenone derivatives (Diaz-Mondejar & Miranda, 1982).
Analytical Method Development
A key aspect of the research on this compound involves the development of analytical methods for its detection and quantification. For example, Tarazona et al. (2013) developed a new method for determining benzophenone-3 and its main metabolites in human serum, utilizing dispersive liquid-liquid microextraction followed by liquid chromatography tandem mass spectrometry (Tarazona, Chisvert, & Salvador, 2013).
Metabolism and Endocrine-Disrupting Activity
The metabolism of benzophenone-3, a closely related compound to this compound, and its effects on endocrine-disrupting activity have been studied by Watanabe et al. (2015). They found that liver microsomes metabolize BP-3, forming various metabolites and altering estrogenic and anti-androgenic activities (Watanabe et al., 2015).
Environmental Impact
Studies have also focused on the environmental impact of hydroxylated benzophenone UV absorbers, like this compound. Negreira et al. (2009) developed methods to determine these compounds in environmental water samples, indicating the significance of monitoring these substances in aquatic ecosystems (Negreira et al., 2009).
Dermal Administration and Absorption
Research on dermal administration and absorption is also a key area. Okereke et al. (1994) investigated the disposition of benzophenone-3 in male rats after dermal administration, providing insight into the bioavailability and metabolism of these compounds when absorbed through the skin (Okereke, Abdel-Rhaman, & Friedman, 1994).
Synthesis and Industrial Applications
Kong Xian-ming (2006) explored the synthesis of 2-Hydroxy-4-methoxybenzophenone (UV-9) from related compounds, detailing the influence of solvent polarity on the reaction and its industrial applications (Kong Xian-ming, 2006).
Properties
IUPAC Name |
[3-(4-methoxybenzoyl)phenyl] acetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14O4/c1-11(17)20-15-5-3-4-13(10-15)16(18)12-6-8-14(19-2)9-7-12/h3-10H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WOFZSLPUKCJFAW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)OC1=CC=CC(=C1)C(=O)C2=CC=C(C=C2)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00641619 |
Source
|
| Record name | 3-(4-Methoxybenzoyl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00641619 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
108897-14-9 |
Source
|
| Record name | 3-(4-Methoxybenzoyl)phenyl acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00641619 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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